Cas no 126826-71-9 (Acetamide,N-[4-[[[1-(1-piperidinyl)propylidene]amino]sulfonyl]phenyl]-)

• Product Name: Acetamide,N-[4-[[[1-(1-piperidinyl)propylidene]amino]sulfonyl]phenyl]-
• CAS No: 126826-71-9
• MF: C₁₆H₂₃N₃O₃S
• MW: 337.437122583389
• CID: 150887
• PubChem ID: 6510243
• Update Time: 2025-04-19

Acetamide,N-[4-[[[1-(1-piperidinyl)propylidene]amino]sulfonyl]phenyl]- Chemical and Physical Properties

Names and Identifiers

• Acetamide,N-[4-[[[1-(1-piperidinyl)propylidene]amino]sulfonyl]phenyl]-
• N-[4-(1-piperidin-1-ylpropylideneamino)sulfonylphenyl]acetamide
• N-[4-[1-(1-piperidyl)propylideneamino]sulfonylphenyl]acetamide
• Acetamide, N-(4-(((1-(1-piperidinyl)propylidene)amino)sulfonyl)phenyl)-
• N-(4-(((1-(1-Piperidinyl)propylidene)amino)sulfonyl)phenyl)acetamide
• N-(4-{[(1E)-1-piperidin-1-ylpropylidene]sulfamoyl}phenyl)acetamide
• 126826-71-9
• N-[4-[(Z)-1-piperidin-1-ylpropylideneamino]sulfonylphenyl]acetamide

• Inchi： 1S/C16H23N3O3S/c1-3-16(19-11-5-4-6-12-19)18-23(21,22)15-9-7-14(8-10-15)17-13(2)20/h7-10H,3-6,11-12H2,1-2H3,(H,17,20)/b18-16-
• InChI Key： STQWMMOPBZPTEJ-VLGSPTGOSA-N
• SMILES： S(C1C=CC(=CC=1)NC(C)=O)(/N=C(/CC)\N1CCCCC1)(=O)=O

Computed Properties

• Exact Mass: 337.14601278g/mol
• Monoisotopic Mass: 337.14601278g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 525
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 87.2Ų